N-(2-ethoxyphenyl)-2-[7-(4-methoxyphenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]acetamide

• IUPAC Name: N-(2-ethoxyphenyl)-2-[7-(4-methoxyphenyl)-4-oxothieno[3,2-d]pyrimidin-3-yl]acetamide
• InChI: InChI=1S/C23H21N3O4S/c1-3-30-19-7-5-4-6-18(19)25-20(27)12-26-14-24-21-17(13-31-22(21)23(26)28)15-8-10-16(29-2)11-9-15/h4-11,13-14H,3,12H2,1-2H3,(H,25,27)
• InChI Key: QKHSSIBOFVEQDF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)CN2C=NC3=C(C2=O)SC=C3C4=CC=C(C=C4)OC
• Molecular Formula: C23H21N3O4S
• Molecular Weight: 435.5 g/mol

Description

N-(2-ethoxyphenyl)-2-[7-(4-methoxyphenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]acetamide is a useful research compound. Its molecular formula is C23H21N3O4S and its molecular weight is 435.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

This compound belongs to a class of chemicals that have been synthesized and structurally analyzed for their unique chemical properties. For example, research into thienopyrimidine compounds, closely related to the structure , has led to the development of novel derivatives with potential antimicrobial activities (Kerru et al., 2019). These studies involve detailed synthesis processes, including condensation reactions and characterization using various spectroscopic techniques.

Antimicrobial Activity

Some derivatives of thienopyrimidine, which share a structural similarity with the compound , have demonstrated significant antimicrobial potency. A study by Kerru et al. (2019) revealed that certain thienopyrimidine compounds exhibit antibacterial and antifungal activities, highlighting their potential as antimicrobial agents. These compounds were tested against a range of microbial strains, showing minimum inhibitory concentrations indicative of their effectiveness (Kerru et al., 2019).

Antitumor Activity

Research on thienopyrimidine derivatives has also explored their potential in anticancer therapy. For instance, certain derivatives have been synthesized and evaluated for their cytotoxic activities against cancer cell lines, demonstrating promising results in inhibiting cancer cell growth (Al-Sanea et al., 2020). These studies contribute to the search for new anticancer agents by providing insights into the structure-activity relationships of these compounds.